Cas no 1797026-35-7 (1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(1-phenylethyl)piperidine-4-carboxamide)

• Product Name: 1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(1-phenylethyl)piperidine-4-carboxamide
• CAS No: 1797026-35-7
• MF: C₂₆H₂₇N₅O
• MW: 425.525485277176
• CID: 6580312
• PubChem ID: 71810890
• Update Time: 2025-06-13

1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(1-phenylethyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(1-phenylethyl)piperidine-4-carboxamide
• 1-(6-indol-1-ylpyrimidin-4-yl)-N-(1-phenylethyl)piperidine-4-carboxamide
• AKOS024569114
• F6456-0957
• 1797026-35-7
• 1-[6-(1H-indol-1-yl)pyrimidin-4-yl]-N-(1-phenylethyl)piperidine-4-carboxamide

• Inchi： 1S/C26H27N5O/c1-19(20-7-3-2-4-8-20)29-26(32)22-11-14-30(15-12-22)24-17-25(28-18-27-24)31-16-13-21-9-5-6-10-23(21)31/h2-10,13,16-19,22H,11-12,14-15H2,1H3,(H,29,32)
• InChI Key： SZOSXUWYCYZNOI-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C=C(N=CN=2)N2C=CC3C=CC=CC2=3)CC1)NC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 425.22156050g/mol
• Monoisotopic Mass: 425.22156050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 63Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(1-phenylethyl)piperidine-4-carboxamide

Introduction to 1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(1-phenylethyl)piperidine-4-carboxamide (CAS No. 1797026-35-7) and Its Emerging Applications in Chemical Biology and Medicine

The compound 1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(1-phenylethyl)piperidine-4-carboxamide, identified by its CAS number 1797026-35-7, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities. The intricate scaffold of this molecule, featuring a pyrimidine core linked to an indole moiety and a piperidine amide group, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

Recent advancements in the field of medicinal chemistry have highlighted the importance of multi-target directed ligands, which can interact with multiple biological targets simultaneously. The structural features of 1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(1-phenylethyl)piperidine-4-carboxamide make it an attractive candidate for such an approach. The presence of the indole ring suggests potential interactions with serotonergic receptors, while the pyrimidine and piperidine moieties may engage with other key targets involved in neurological and metabolic disorders. This dual functionality has prompted researchers to investigate its potential as a lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its ability to modulate multiple signaling pathways simultaneously. In particular, studies have indicated that it may exhibit inhibitory effects on enzymes and receptors implicated in cancer progression, inflammation, and neurodegenerative diseases. The pyrimidine ring has been shown to interact with kinases and other enzymes that play critical roles in cell signaling, while the indole moiety can engage with transcription factors and other regulatory proteins. This multifaceted interaction profile makes 1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(1-phenylethyl)piperidine-4-carboxamide a valuable tool for understanding complex biological networks and identifying new therapeutic targets.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. The construction of the pyrimidine-pyridine bridge is particularly noteworthy, as it requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic processes and transition-metal-mediated reactions have facilitated the formation of these key bonds, making it feasible to produce 1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(1-phenylethyl)piperidine-4-carboxamide on a scalable basis.

In terms of biological activity, preliminary studies have revealed that this compound exhibits notable effects on cellular pathways relevant to human health. For instance, it has demonstrated inhibitory properties against certain kinases that are overexpressed in cancer cells, suggesting its potential as an anticancer agent. Additionally, its ability to modulate neurotransmitter receptors has raised interest in its possible applications for treating neurological disorders such as depression and anxiety. These findings underscore the importance of continued research into this compound’s pharmacological profile.

The role of computational chemistry in drug discovery has been instrumental in understanding the interactions between 1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(1-phenylethyl)piperidine-4-carboxamide and biological targets. Molecular docking simulations have provided insights into how this molecule binds to its intended targets at the atomic level, helping researchers refine its structure for improved efficacy. These computational approaches are complemented by experimental validations, which are essential for confirming the predicted biological activities. By integrating both computational and experimental data, scientists can accelerate the development process and enhance the likelihood of success in drug discovery efforts.

The future prospects for 1-(6-(1H-indol-1-yloxy)pyrimidin 4 yl)-N( 2 phenylethyla m ine ) - 4 carboxam ide are promising, given its unique structural features and demonstrated biological activities. Ongoing research aims to optimize its pharmacokinetic properties, ensuring that it can be developed into a viable therapeutic agent. Additionally, exploring analogs derived from this core structure may uncover new derivatives with enhanced potency or selectivity. Such endeavors are crucial for advancing our understanding of complex diseases and developing innovative treatments.

In conclusion, 1797026 35 7 represents a significant advancement in chemical biology and medicinal chemistry due to its multifaceted structure and diverse biological activities. Its potential as a lead compound for drug development is underscored by its ability to modulate multiple signaling pathways simultaneously. As research continues to uncover new applications for this molecule, 1797026 35 7 is poised to play a pivotal role in addressing some of the most challenging health issues facing humanity today.